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Introduction

Growth factor receptor-bound protein 10 (GRB10) is a crucial adapter protein involved in
multiple signaling pathways, most notably the insulin/IGF-1 and mTORC1 pathways.[1][2] Its
function as a modulator of signal transduction makes it a protein of significant interest in
metabolic diseases and oncology.[2][3] Validating the protein-protein interactions of GRB10 is
essential for understanding its cellular function and for the development of targeted
therapeutics. The Proximity Ligation Assay (PLA) is a highly sensitive and specific method for
the in situ detection of protein-protein interactions.[4][5] This technique allows for the
visualization and quantification of interactions at the single-molecule level within the native
cellular context.[5][6]

These application notes provide a detailed protocol for utilizing PLA to validate and quantify
GRB10 interactions, present data on known interactions, and illustrate the signaling pathways
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in which GRB10 plays a pivotal role.

Data Presentation
Quantitative Analysis of GRB10-GIGYF2 Interaction by
PLA

The following table summarizes quantitative data from a study investigating the interaction
between GRB10 and GIGYF2 (GRB10-interacting GYF protein 2) using a proximity ligation
assay.[7][8] The results indicate a lack of significant interaction between the human versions of
these proteins.

. . Mean PLA .
Interacting . Experimental . Conclusion of
. Cell Line . Signals per ]
Proteins Condition Interaction
Cell (x SEM)
FLAG-GRB10 & Co-transfection Strong
HEK293T N ~45 ,
v5-IGF-1R (Positive Control) Interaction
Co-transfection o
FLAG-GRB10 & ] No Significant
HEK293T (Negative ~5 ]
v5-Empty Interaction
Control)
FLAG-GRB10 & ) No Significant
HEK293T Co-transfection ~5 )
v5-GIGYF2 Interaction

Known and Potential GRB10 Interaction Partners for
PLA Validation

GRB10 is known to interact with a variety of proteins through different domains. While many of
these interactions have been identified using methods like co-immunoprecipitation, PLA offers
a powerful tool for in situ validation and quantification. The table below lists key interacting
partners of GRB10.
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Interacting Partner

GRB10 Domain

Method of Potential for PLA

Involved Identification Validation
) SH2 and BPS Co-IP, Yeast-two- )
Insulin Receptor (IR) ] ) High
domains hybrid
IGF-1 Receptor (IGF- SH2 and BPS Co-IP, Yeast-two- High
[
1R) domains hybrid g
] Phosphorylation- )
MTORC1 (via Raptor) Co-IP High
dependent
] Yeast-two-hybrid, Co- )
Nedd4 SH2 domain P High
] Co-IP, Yeast-two- )
Raf-1 SH2 domain ) High
hybrid
MEK1 SH2 domain Yeast-two-hybrid High
Proline-rich domain (in ) ]
GIGYF2 Yeast-two-hybrid Species-dependent
mouse)
RET SH2 domain Co-IP High
KIT SH2 domain Yeast-two-hybrid High
MET SH2 domain Co-IP High
PDGFR SH2 domain Co-IP High
EGFR SH2 domain Co-IP Moderate
FLT3 SH2 domain Co-IP High
VEGFR-2 SH2 domain Co-IP High

Experimental Protocols
Proximity Ligation Assay for GRB10 Interaction

Validation
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This protocol is adapted from standard Duolink® PLA protocols and is suitable for validating the
interaction between GRB10 and a protein of interest (POI) in cultured cells.

Materials:

e Cells: Adherent cells cultured on sterile glass coverslips in a multi-well plate.

e Primary Antibodies: Two primary antibodies raised in different species (e.g., rabbit anti-
GRB10 and mouse anti-POl).

e Duolink® In Situ PLA® Probes: Anti-Rabbit PLUS and Anti-Mouse MINUS.

e Duolink® In Situ Detection Reagents: (e.g., Red, Orange, or Green).

e Duolink® In Situ Wash Buffers A and B.

e Duolink® In Situ Antibody Diluent.

e Duolink® In Situ Mounting Medium with DAPI.

» Fixation Solution: 4% Paraformaldehyde (PFA) in PBS.

e Permeabilization Solution: 0.1% Triton X-100 in PBS.

e Blocking Solution: Provided with the Duolink® kit or 3% BSA in PBS.

e Humidity Chamber.

o Fluorescence Microscope.

Procedure:

e Cell Culture and Treatment:

o Seed cells on sterile coverslips in a multi-well plate and culture to desired confluency.

o If studying interaction under specific conditions, treat the cells with appropriate stimuli
(e.g., insulin, IGF-1) or inhibitors.
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¢ Fixation and Permeabilization:

o

Aspirate the culture medium and wash the cells twice with PBS.

[¢]

Fix the cells with 4% PFA for 15 minutes at room temperature.

Wash twice with PBS.

[¢]

[e]

Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

Wash twice with PBS.

o

e Blocking:

o Add Duolink® Blocking Solution to each coverslip and incubate in a humidity chamber for
1 hour at 37°C.

e Primary Antibody Incubation:

o Dilute the primary antibodies (rabbit anti-GRB10 and mouse anti-POl) in Duolink®
Antibody Diluent to their optimal concentrations (determined by immunofluorescence
titration).

o Tap off the blocking solution and add the primary antibody mixture.
o Incubate in a humidity chamber overnight at 4°C.

e PLA Probe Incubation:

[¢]

Wash the coverslips twice for 5 minutes each with Wash Buffer A.

[¢]

Dilute the PLA probes (Anti-Rabbit PLUS and Anti-Mouse MINUS) 1:5 in Antibody Diluent.

[e]

Add the PLA probe mixture to the coverslips.

(¢]

Incubate in a humidity chamber for 1 hour at 37°C.

e Ligation:
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[e]

Wash the coverslips twice for 5 minutes each with Wash Buffer A.

(¢]

Prepare the ligation solution by diluting the Ligation Buffer 1:5 in high-purity water and
then adding Ligase at a 1:40 dilution.

o

Add the ligation solution to the coverslips.

[¢]

Incubate in a humidity chamber for 30 minutes at 37°C.

o Amplification:

[¢]

Wash the coverslips twice for 5 minutes each with Wash Buffer A.

o

Prepare the amplification solution by diluting the Amplification Buffer 1:5 in high-purity
water and then adding Polymerase at a 1:80 dilution.

[e]

Add the amplification solution to the coverslips.

[e]

Incubate in a humidity chamber for 100 minutes at 37°C.
e Final Washes and Mounting:

o Wash the coverslips twice for 10 minutes each with Wash Buffer B.

o Briefly rinse with 0.01x Wash Buffer B.

o Mount the coverslips on a glass slide using Duolink® In Situ Mounting Medium with DAPI.
e Imaging and Analysis:

o Image the slides using a fluorescence microscope.

o Quantify the PLA signals (dots) per cell using image analysis software (e.g., ImageJ/Fiji
with the BlobFinder plugin). The number of dots per cell is a quantitative measure of the
protein-protein interaction.[4][9]

Visualizations
GRB10 Signaling Pathways
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Caption: GRB10 signaling network.
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Proximity Ligation Assay (PLA) Experimental Workflow
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1. Cell Preparation
(Fixation & Permeabilization)

2. Blocking

l

3. Primary Antibody Incubation
(e.g., anti-GRB10 & anti-POl)

l

4. PLA Probe Incubation
(PLUS and MINUS probes)

If proteins are <40nm apart

5. Ligation
(Circular DNA formation)

l

6. Amplification
(Rolling Circle Amplification)

l

7. Detection
(Fluorescent probe hybridization)

8. Imaging & Analysis
(Fluorescence Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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